Cas no 1388044-60-7 (5-(4-iodo-2-methoxyphenyl)-1,3,4-Thiadiazol-2-amine)

• Product Name: 5-(4-iodo-2-methoxyphenyl)-1,3,4-Thiadiazol-2-amine
• CAS No: 1388044-60-7
• MF: C₉H₈IN₃OS
• MW: 333.148792266846
• CID: 2135595
• Update Time: 2023-11-19

5-(4-iodo-2-methoxyphenyl)-1,3,4-Thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-iodo-2-methoxyphenyl)-1,3,4-Thiadiazol-2-amine
• PKERXTMHFBBJMV-UHFFFAOYSA-N
• CID 86727170
• 1,3,4-Thiadiazol-2-amine, 5-(4-iodo-2-methoxyphenyl)-

• Inchi： 1S/C9H8IN3OS/c1-14-7-4-5(10)2-3-6(7)8-12-13-9(11)15-8/h2-4H,1H3,(H2,11,13)
• InChI Key： PKERXTMHFBBJMV-UHFFFAOYSA-N
• SMILES： IC1C=CC(C2=NN=C(N)S2)=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Topological Polar Surface Area: 89.3

Experimental Properties

• Density: 1.861±0.06 g/cm3(Predicted)
• Boiling Point: 467.7±55.0 °C(Predicted)
• pka: 2.35±0.10(Predicted)